5-[(Tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid

• Molecular Formula: C12H16F3NO5
• Molecular Weight: 311.25 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
• InChI: InChI=1S/C12H16F3NO5/c1-11(2,3)21-10(19)16-5(9(17)18)4-20-8-6(7(8)16)12(13,14)15/h5-8H,4H2,1-3H3,(H,17,18)
• InChI Key: LWSDFMTZOOHKNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(COC2C1C2C(F)(F)F)C(=O)O

Description

Trifluoromethyl (-CF₃) Group

• Electron-withdrawing effect : The -CF₃ group reduces electron density at C7 by -0.18 e (Mulliken charge), polarizing the C7-C6 bond.
• Steric impact : The van der Waals volume (38.2 ų) creates a 12° dihedral angle between C7-C6 and the bicyclic plane.

tert-Butoxycarbonyl (Boc) Group

• Electron-donating effect : The Boc group increases electron density at N5 by +0.14 e, stabilizing the carbamate resonance structure.
• Steric protection : The tert-butyl moiety shields N5 from electrophilic attack, increasing hydrolytic stability at pH 7–9.

Electronic interplay : The -CF₃ group withdraws electrons from the bicyclic core, while the Boc group donates electrons to N5, creating a dipole moment of 2.8 D across the C4-C7 axis.

Comparative Analysis with Related Azabicycloheptane Derivatives

Parameter	5-Boc-7-CF₃ Derivative	2-Oxa-5-azabicyclo[2.2.1]heptane	3-Azabicyclo[3.1.1]heptane
Ring strain (kcal/mol)	18.4	14.2	16.8
N-Boc pKa	10.3	9.8	N/A
-CF₃ σm (Hammett)	0.43	N/A	0.41 (at C5)
Carboxylic acid pKa	2.9	3.4	2.7

Key comparisons :

• The bicyclo[4.1.0] system exhibits higher strain than bicyclo[2.2.1] due to smaller bridge angles (89° vs. 96°).
• Trifluoromethyl substitution lowers the carboxylic acid pKa by 0.5 units versus non-fluorinated analogs.
• Boc protection in the 5-aza position increases nitrogen basicity by 0.5 pKa units compared to unprotected amines.

These structural and electronic distinctions highlight the unique reactivity profile of the title compound in synthetic and medicinal chemistry contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid typically involves multiple steps, starting from readily available precursors. One common approach involves the cyclization of a suitable precursor under controlled conditions to form the bicyclic core. The introduction of the tert-butoxycarbonyl group is usually achieved through a reaction with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. The trifluoromethyl group can be introduced using reagents like trifluoromethyl iodide (CF3I) under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to control reaction parameters precisely. The purification of the final product is typically achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-[(Tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, particularly at the carbon atoms adjacent to the nitrogen and oxygen atoms in the bicyclic structure.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Hydrolysis: The Boc protecting group can be removed through hydrolysis under acidic conditions to yield the free amine.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Hydrolysis: Acidic conditions using hydrochloric acid (HCl) or trifluoroacetic acid (TFA) are typical.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, hydrolysis of the Boc group yields the free amine, while oxidation can lead to the formation of carboxylic acids or ketones.

Scientific Research Applications

5-[(Tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid is a bicyclic compound featuring a tert-butoxycarbonyl group and a trifluoromethyl group, which contribute to its chemical properties and applications in medicinal chemistry and organic synthesis. The trifluoromethyl group can enhance binding affinity and specificity, making the compound a modulator of biological processes.

Chemical Properties

• Molecular Formula: C₁₃H₁₈F₃NO₄
• Molecular Weight: 319.28 g/mol

Potential Applications

5-[(Tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid's unique structure and properties make it valuable in scientific and industrial applications.

• Medicinal Chemistry: The compound may exhibit anti-inflammatory and anticancer properties, although detailed studies on its biological effects are ongoing. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it advantageous in pharmaceutical applications.
• Organic Synthesis: It is used as a building block in the synthesis of complex molecules.
• ** binding affinity:** The trifluoromethyl group can enhance binding affinity to certain enzymes or receptors, modulating their activity. The compound’s bicyclic structure allows for spatial orientation, which is crucial for its biological activity.

Mechanism of Action

The mechanism of action of 5-[(Tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid involves its interaction with specific molecular targets. The Boc protecting group provides stability to the molecule, allowing it to participate in various chemical reactions without undergoing decomposition. The trifluoromethyl group enhances the compound’s lipophilicity and can influence its binding affinity to target proteins or enzymes. The bicyclic structure contributes to the compound’s rigidity and specificity in binding interactions.

Comparison with Similar Compounds

Comparison with Fluorinated Bicyclo[4.1.0]heptane Derivatives

5-[(tert-butoxy)carbonyl]-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid (CAS 1822535-60-3)

• Key Differences : Replaces the trifluoromethyl group with two fluorine atoms at position 6.
• Impact: Electronic Effects: Difluoro substitution is less electron-withdrawing than CF₃, reducing acidity of the carboxylic acid. Lipophilicity: Lower logP compared to the trifluoromethyl analog due to reduced halogen content. Molecular Weight: 279.24 g/mol (C₁₁H₁₅F₂NO₅) vs. ~310 g/mol (estimated for CF₃ variant) .

Comparison with Azaspiro Compounds

(5R)-4-[(tert-Butoxy)carbonyl]-4-azaspiro[2.4]heptane-5-carboxylic acid (CAS 1454843-78-7)

• Key Differences : Spiro[2.4]heptane system instead of bicyclo[4.1.0], lacking the oxa bridge.
• Molecular Weight: 241.28 g/mol (C₁₂H₁₉NO₄), lower due to absence of fluorine and oxa bridge .

Comparison with Norbornane-Type Bicyclo[2.2.1] Analogs

5-fluoro-2-azabicyclo[2.2.1]heptane hydrochloride (CAS 2288709-05-5)

• Key Differences: Bicyclo[2.2.1] (norbornane-like) core with a single fluorine substituent.
• Impact :
  • Ring Strain : Higher strain in bicyclo[2.2.1] systems increases reactivity in ring-opening reactions.
  • Bioactivity : Fluorine at position 5 may enhance metabolic stability compared to CF₃-containing variants .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound (CF₃ variant)	C₁₂H₁₆F₃NO₅*	~310*	CF₃, Boc, carboxylic acid
7,7-Difluoro analog	C₁₁H₁₅F₂NO₅	279.24	F₂, Boc, carboxylic acid
(5R)-4-Azaspiro[2.4]heptane	C₁₂H₁₉NO₄	241.28	Boc, carboxylic acid
2-Azabicyclo[2.2.1]heptane (fluoro)	C₆H₁₀FN·HCl	151.61 (free base)	F, HCl salt

*Estimated based on structural analogy to difluoro variant.

Biological Activity

5-[(Tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid is a bicyclic compound notable for its complex structure and potential biological activities. This compound features a trifluoromethyl group, which enhances its binding affinity and specificity towards various biological targets, suggesting its utility in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of this compound is C12H16F3NO5, with a molecular weight of 311.25 g/mol. The presence of the tert-butoxycarbonyl and trifluoromethyl groups contributes to its unique chemical properties, making it a valuable candidate for drug design and development.

Property	Value
Molecular Formula	C12H16F3NO5
Molecular Weight	311.25 g/mol
IUPAC Name	(1S,4S,6R)-5-[(tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The trifluoromethyl group is known to enhance the binding affinity to these targets, potentially modulating their activity. This modulation can influence various signaling pathways relevant to disease processes, including inflammation and cancer.

Biological Activity

Preliminary studies indicate that 5-[(tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid may exhibit:

Anti-inflammatory Properties:
Research suggests that the compound can inhibit pro-inflammatory cytokines, thereby reducing inflammation in various models.

Anticancer Activity:
Initial data indicate potential anticancer effects, possibly through the modulation of cell signaling pathways involved in tumor growth and metastasis.

Case Studies

• Anti-inflammatory Effects : In a study involving lipopolysaccharide (LPS)-induced inflammation in murine models, administration of the compound resulted in a significant reduction in inflammatory markers compared to controls.
• Anticancer Activity : A preliminary screening against several cancer cell lines demonstrated that the compound inhibited cell proliferation at micromolar concentrations, with further studies needed to elucidate the underlying mechanisms.

Comparative Analysis

The following table compares 5-[(tert-butoxy)carbonyl]-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid with structurally similar compounds:

Compound Name	Structural Features	Unique Properties
(1S,4S,6R)-7-(methyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid	Methyl group instead of trifluoromethyl	Lower lipophilicity, less metabolic stability
(1S,4S,6R)-7-(ethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid	Ethyl group instead of trifluoromethyl	Intermediate properties between methyl and trifluoromethyl derivatives
(1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane	Similar bicyclic structure but different stereochemistry	Potentially different biological activity due to chirality